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Compound of Interest

Compound Name:
4-Isopropylphenylhydrazine

hydrochloride

Cat. No.: B019915 Get Quote

An In-depth Technical Guide to 4-Isopropylphenylhydrazine hydrochloride

CAS Number: 118427-29-5

This technical guide provides a comprehensive overview of 4-Isopropylphenylhydrazine
hydrochloride, a key organic intermediate. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. This document details the

compound's chemical and physical properties, a detailed synthesis protocol, its applications in

research and industry, and essential safety information.

Chemical and Physical Properties
4-Isopropylphenylhydrazine hydrochloride is a white to beige or brownish crystalline

powder or flakes.[1] It serves as a crucial building block in the synthesis of more complex

organic molecules, particularly in the pharmaceutical and chemical sectors.[1]
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Property Value

CAS Number 118427-29-5

Molecular Formula C₉H₁₅ClN₂

Molecular Weight 186.68 g/mol

Appearance White to beige or brownish powder or flakes

Melting Point 203 °C (decomposes)

Boiling Point 260.1 °C at 760 mmHg

Density 1.027 g/cm³

Flash Point 128.1 °C

Vapor Pressure 0.0124 mmHg at 25°C

Refractive Index 1.584

InChI Key LMFPPUVGWDZXMB-UHFFFAOYSA-N

SMILES Cl.CC(C)c1ccc(NN)cc1

Synthesis of 4-Isopropylphenylhydrazine
hydrochloride
The synthesis of 4-Isopropylphenylhydrazine hydrochloride is typically achieved through

the diazotization of 4-isopropylaniline, followed by reduction.[2]

Experimental Protocol
Materials:

4-isopropylaniline (0.02 mol)

Concentrated hydrochloric acid (50 mL)

2 mol/L sodium nitrite aqueous solution (7.5 mL, 0.15 mol)
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1 mol/L stannous chloride in concentrated hydrochloric acid solution (30 mL)

Ice bath

Magnetic stirrer and stir bar

Reaction flask

Dropping funnel

Buchner funnel and filter paper

Procedure:

In a reaction flask, add 1.37 mL (0.02 mol) of 4-isopropylaniline to 50 mL of concentrated

hydrochloric acid.[2]

Cool the mixture in an ice bath while stirring for 10 minutes.[2]

Slowly add 7.5 mL (0.15 mol) of a 2 mol/L sodium nitrite aqueous solution dropwise to the

mixture. The solution will turn a reddish-brown color. Maintain the reaction in the ice bath for

1 hour.[2]

Directly to the reaction vessel, add 30 mL of a 1 mol/L stannous chloride solution in

concentrated hydrochloric acid.[2]

Continue stirring the mixture in the ice bath for 3 hours. A significant amount of solid will

precipitate.[2]

Filter the precipitate using a Buchner funnel and wash it with water.[2]

Allow the product to air-dry. This yields 1.72 g of light brown 4-isopropylphenylhydrazine
hydrochloride powder (92.2% yield), which can be used without further purification.[2]
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Synthesis Workflow of 4-Isopropylphenylhydrazine hydrochloride
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Synthesis Workflow Diagram
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Applications in Research and Drug Development
4-Isopropylphenylhydrazine hydrochloride is a valuable reagent in the synthesis of various

organic compounds.[1] Its primary applications are in the pharmaceutical and chemical

industries.[1]

Pharmaceutical Intermediate: It is a precursor for the synthesis of 4-

isopropylphenylhydrazine, which is an important component in the development of new

pharmaceutical agents.[1]

Chemical Synthesis: Its versatile reactivity makes it a useful starting material for a wide

range of chemical reactions, leading to the creation of diverse products.[1]

Research and Development: In a laboratory setting, it is used as a reagent for synthesizing

novel compounds and exploring new chemical reactions, thereby advancing scientific

knowledge.[1] A notable application is in the preparation of 3-(2-arylhydrazono)indolin-2-one

based compounds, which have been investigated for their potential to inhibit β-amyloid

aggregation, a key target in Alzheimer's disease research.[3]
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Role in Bioactive Compound Synthesis

4-Isopropylphenylhydrazine
hydrochloride
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Application in Bioactive Compound Synthesis

Safety and Handling
4-Isopropylphenylhydrazine hydrochloride is classified as harmful and an irritant.[1] Proper

safety precautions must be taken when handling this compound.
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Hazard Type GHS Classification and Statements

Pictogram GHS07 (Harmful)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[1] H312: Harmful in

contact with skin.[1] H315: Causes skin

irritation.[1] H319: Causes serious eye irritation.

[1] H332: Harmful if inhaled.[1] H335: May

cause respiratory irritation.[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1] P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

P302+P352: IF ON SKIN: Wash with soap and

water.[1] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a dust mask.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Isopropylphenylhydrazine hydrochloride CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019915#4-isopropylphenylhydrazine-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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